Edema

Description

Edema is the medical term for swelling caused by fluid retention in the body's tissues. It commonly affects the extremities, such as the legs, ankles, and feet, but can occur in any part of the body. This condition arises when small blood vessels leak fluid into surrounding tissues. Causes range from prolonged standing, pregnancy, and certain medications to more serious underlying conditions like heart failure, kidney disease, or liver cirrhosis. Diagnosis involves identifying the underlying cause through physical examination and diagnostic tests.